Cas no 263021-42-7 (1-Ethyl-1H-indole-5-carboxylic acid)

1-Ethyl-1H-indole-5-carboxylic acid is a versatile heterocyclic compound featuring an ethyl-substituted indole core with a carboxylic acid functional group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The ethyl group enhances lipophilicity, while the carboxylic acid moiety allows for further derivatization, such as amide or ester formation. Its well-defined reactivity and stability under standard conditions facilitate its use in coupling reactions and as a building block for more complex molecules. The compound is typically supplied with high purity, ensuring consistency in research and industrial applications.

1-Ethyl-1H-indole-5-carboxylic acid structure

263021-42-7 structure

Product Name:1-Ethyl-1H-indole-5-carboxylic acid

CAS No:263021-42-7

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD12198093

CID:1069290

PubChem ID:20289445

Update Time:2025-05-28

1-Ethyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-indole-5-carboxylic acid
- FT-0683405
- I04-4003
- SBB050985
- SureCN5387474
- ALBB-011935
- MFCD12198093
- 1-ethylindole-5-carboxylic acid
- DB-097929
- 263021-42-7
- CJGIYGDTQFKWED-UHFFFAOYSA-N
- SCHEMBL5387474
- AKOS005173407
- 1H-Indole-5-carboxylic acid, 1-ethyl-
- DTXSID70604690
- MDL： MFCD12198093
- Inchi： 1S/C11H11NO2/c1-2-12-6-5-8-7-9(11(13)14)3-4-10(8)12/h3-7H,2H2,1H3,(H,13,14)
- InChI Key： CJGIYGDTQFKWED-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)C=CN2CC)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 42.2Å²

Experimental Properties

PSA: 42.23

1-Ethyl-1H-indole-5-carboxylic acid Security Information

HazardClass：IRRITANT

1-Ethyl-1H-indole-5-carboxylic acid Pricemore >>

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